Cas no 1778589-65-3 (ethyl 7,7,9,9-tetramethyl-2-azaspiro4.5decane-4-carboxylate)
ethyl 7,7,9,9-tetramethyl-2-azaspiro4.5decane-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 7,7,9,9-tetramethyl-2-azaspiro4.5decane-4-carboxylate
- EN300-1455572
- 1778589-65-3
- ethyl 7,7,9,9-tetramethyl-2-azaspiro[4.5]decane-4-carboxylate
-
- Inchi: 1S/C16H29NO2/c1-6-19-13(18)12-7-17-11-16(12)9-14(2,3)8-15(4,5)10-16/h12,17H,6-11H2,1-5H3
- InChI Key: OLJMMTCVOFHMEL-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CNCC21CC(C)(C)CC(C)(C)C2)=O
Computed Properties
- Exact Mass: 267.219829168g/mol
- Monoisotopic Mass: 267.219829168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 38.3Ų
ethyl 7,7,9,9-tetramethyl-2-azaspiro4.5decane-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1455572-0.05g |
ethyl 7,7,9,9-tetramethyl-2-azaspiro[4.5]decane-4-carboxylate |
1778589-65-3 | 0.05g |
$959.0 | 2023-06-06 | ||
| Enamine | EN300-1455572-0.1g |
ethyl 7,7,9,9-tetramethyl-2-azaspiro[4.5]decane-4-carboxylate |
1778589-65-3 | 0.1g |
$1005.0 | 2023-06-06 | ||
| Enamine | EN300-1455572-0.25g |
ethyl 7,7,9,9-tetramethyl-2-azaspiro[4.5]decane-4-carboxylate |
1778589-65-3 | 0.25g |
$1051.0 | 2023-06-06 | ||
| Enamine | EN300-1455572-0.5g |
ethyl 7,7,9,9-tetramethyl-2-azaspiro[4.5]decane-4-carboxylate |
1778589-65-3 | 0.5g |
$1097.0 | 2023-06-06 | ||
| Enamine | EN300-1455572-1.0g |
ethyl 7,7,9,9-tetramethyl-2-azaspiro[4.5]decane-4-carboxylate |
1778589-65-3 | 1g |
$1142.0 | 2023-06-06 | ||
| Enamine | EN300-1455572-2.5g |
ethyl 7,7,9,9-tetramethyl-2-azaspiro[4.5]decane-4-carboxylate |
1778589-65-3 | 2.5g |
$2240.0 | 2023-06-06 | ||
| Enamine | EN300-1455572-5.0g |
ethyl 7,7,9,9-tetramethyl-2-azaspiro[4.5]decane-4-carboxylate |
1778589-65-3 | 5g |
$3313.0 | 2023-06-06 | ||
| Enamine | EN300-1455572-10.0g |
ethyl 7,7,9,9-tetramethyl-2-azaspiro[4.5]decane-4-carboxylate |
1778589-65-3 | 10g |
$4914.0 | 2023-06-06 | ||
| Enamine | EN300-1455572-50mg |
ethyl 7,7,9,9-tetramethyl-2-azaspiro[4.5]decane-4-carboxylate |
1778589-65-3 | 50mg |
$768.0 | 2023-09-29 | ||
| Enamine | EN300-1455572-100mg |
ethyl 7,7,9,9-tetramethyl-2-azaspiro[4.5]decane-4-carboxylate |
1778589-65-3 | 100mg |
$804.0 | 2023-09-29 |
ethyl 7,7,9,9-tetramethyl-2-azaspiro4.5decane-4-carboxylate Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on ethyl 7,7,9,9-tetramethyl-2-azaspiro4.5decane-4-carboxylate
Introduction to Ethyl 7,7,9,9-tetramethyl-2-azaspiro4.5decane-4-carboxylate (CAS No. 1778589-65-3)
Ethyl 7,7,9,9-tetramethyl-2-azaspiro4.5decane-4-carboxylate, identified by its CAS number 1778589-65-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This spirocyclic azaheterocycle features a unique structural framework that has garnered attention for its potential applications in drug development and material science.
The molecular structure of Ethyl 7,7,9,9-tetramethyl-2-azaspiro4.5decane-4-carboxylate consists of a spirocyclic core, which is a fused ring system containing both an azacycle and a decane moiety. This distinctive architecture imparts unique electronic and steric properties to the compound, making it a valuable scaffold for synthesizing novel molecules with tailored biological activities.
In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores. The spirocyclic core in Ethyl 7,7,9,9-tetramethyl-2-azaspiro4.5decane-4-carboxylate offers several advantages, including enhanced metabolic stability and improved bioavailability. These characteristics are particularly appealing in the context of drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy.
One of the most compelling aspects of this compound is its versatility in derivative synthesis. The presence of multiple reactive sites on the spirocyclic framework allows for the introduction of various functional groups, enabling the creation of a diverse library of analogs. These derivatives can be screened for biological activity across a range of targets, including enzymes and receptors relevant to human health.
Recent studies have highlighted the potential of azaheterocycles as key components in medicinal chemistry. The nitrogen atom in the azacycle can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. This property makes Ethyl 7,7,9,9-tetramethyl-2-azaspiro4.5decane-4-carboxylate an attractive candidate for further exploration in the development of small-molecule drugs.
The synthesis of Ethyl 7,7,9,9-tetramethyl-2-azaspiro4.5decane-4-carboxylate involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The process typically begins with the construction of the spirocyclic core through ring-closure reactions followed by functional group modifications to introduce the ethyl ester moiety at the 4-position. Advanced synthetic techniques such as transition-metal catalysis have been employed to achieve high yields and purity.
In addition to its pharmaceutical applications, Ethyl 7,7,9,9-tetramethyl-2-azaspiro4.5decane-4-carboxylate has shown promise in material science research. The rigid spirocyclic structure can influence electronic properties and molecular packing, making it suitable for applications in liquid crystals and organic electronics. Ongoing research aims to exploit these properties for developing novel materials with enhanced performance characteristics.
The chemical reactivity of this compound also makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. Researchers have leveraged its unique structural features to explore catalytic processes that could lead to more efficient and sustainable chemical transformations. Such advancements are critical for meeting the growing demand for environmentally friendly synthetic routes in industrial chemistry.
The biological activity of derivatives derived from Ethyl 7,7,9,9-tetramethyl-2-azaspiro4.5decane-4-carboxylate has been investigated in several preclinical studies. These studies have revealed potential therapeutic effects against various diseases, including inflammatory disorders and neurological conditions. The ability to fine-tune biological activity through structural modifications offers a powerful approach to optimizing drug candidates for clinical use.
In conclusion, Ethyl 7,7,9,9-tetramethyl-2-azaspiro4.5decane-4-carboxylate (CAS No. 1778589-65-3) represents a fascinating compound with broad applications in chemistry and medicine. Its unique structural features and versatile reactivity make it a compelling scaffold for drug discovery and material innovation. As research continues to uncover new possibilities with this compound and its derivatives, its significance in scientific advancement is sure to grow.
1778589-65-3 (ethyl 7,7,9,9-tetramethyl-2-azaspiro4.5decane-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)